Cas no 858764-21-3 (3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate)
![3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate structure](https://ossimg.kuujia.com/scimg/859000/858764-21-3x500.png)
858764-21-3 structure
Product Name:3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
CAS No:858764-21-3
MF:C20H21NO5
MW:355.384445905685
CID:5420702
PubChem ID:5572424
Update Time:2024-03-01
3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Chemical and Physical Properties
Names and Identifiers
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- 3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
-
- Inchi： 1S/C20H21NO5/c1-21(2)10-14-16(22)7-6-13-19(23)15(11-26-20(13)14)12-5-8-17(24-3)18(9-12)25-4/h5-9,11,22H,10H2,1-4H3
- InChI Key： DSTIKNIEOHPCKA-UHFFFAOYSA-N
- SMILES： C1OC2=C(CN(C)C)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 355.14197277g/mol
- Monoisotopic Mass: 355.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.2Ų
3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-2564-2μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
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| Life Chemicals | F3385-2564-10μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
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| Life Chemicals | F3385-2564-20μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-1mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 1mg |
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| Life Chemicals | F3385-2564-2mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 2mg |
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| Life Chemicals | F3385-2564-3mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 3mg |
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| Life Chemicals | F3385-2564-4mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-5mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-10mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 10mg |
$79.0 | 2023-09-11 |
3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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